Disbac10

• IUPAC Name: 1,3-didecyl-5-[3-(1,3-didecyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-yl)prop-2-enylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C51H88N4O4S2/c1-5-9-13-17-21-25-29-33-40-52-46(56)44(47(57)53(50(52)60)41-34-30-26-22-18-14-10-6-2)38-37-39-45-48(58)54(42-35-31-27-23-19-15-11-7-3)51(61)55(49(45)59)43-36-32-28-24-20-16-12-8-4/h37-39,44H,5-36,40-43H2,1-4H3
• InChI Key: PXRLNZXPUUPVIB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCN1C(=O)C(C(=O)N(C1=S)CCCCCCCCCC)C=CC=C2C(=O)N(C(=S)N(C2=O)CCCCCCCCCC)CCCCCCCCCC
• Molecular Formula: C51H88N4O4S2
• Molecular Weight: 885.4 g/mol

Description

DiSBAC10 is a voltage-sensitive fluorescent probe used to study cell membrane electrical activity in FRET assays. In a resting polarized cell, DiSBAC10 resides on the outer leaflet of the membrane where it accepts photons from excited fluorescein-labeled proteins and re-emits the photons at a higher wavelength.

Molecular Structure Analysis

The molecular weight of DiSBAC10 is 885.40 and its formula is C51H88N4O4S2. The SMILES representation of its structure is O=C1/C (C (N (CCCCCCCCCC)C (N1CCCCCCCCCC)=S)=O)=C\\C=C\\C2C (N (CCCCCCCCCC)C (N (CCCCCCCCCC)C2=O)=S)=O.

Physical And Chemical Properties Analysis

DiSBAC10 has a molecular weight of 885.40 and its formula is C51H88N4O4S2. It displays excitation/emission spectra of 540/560 nm, respectively.

Scientific Research Applications

Cell Membrane Potential Imaging

• DISBAC10 is widely used to visualize changes in cell membrane potential. In resting polarized cells, it resides on the outer leaflet of the membrane, accepting photons from excited fluorescein-labeled proteins. .

Mechanism of Action

Target of Action

Disbac10 is a voltage-sensitive fluorescent probe . Its primary target is the cell membrane . The cell membrane plays a crucial role in maintaining the cell’s potential difference, which is vital for various cellular processes.

Mode of Action

In a resting polarized cell, Disbac10 resides on the outer leaflet of the membrane . It accepts photons from excited fluorescein-labeled proteins and re-emits the photons at a higher wavelength . When the cell depolarizes, Disbac10 rapidly translocates to the inner leaflet of the membrane . This increases the distance between fluorophores and reduces the FRET (Fluorescence Resonance Energy Transfer) signal .

Biochemical Pathways

Given its role as a voltage-sensitive probe, it can be inferred that disbac10 is involved in pathways related tocell membrane electrical activity .

Result of Action

The primary result of Disbac10’s action is the generation of a FRET signal that corresponds to the cell’s membrane potential . This allows researchers to study cell membrane electrical activity .

Action Environment

The action of Disbac10 is influenced by the cellular environment . Factors such as the cell’s polarization state and the presence of fluorescein-labeled proteins can affect the probe’s location within the cell membrane and its ability to generate a FRET signal .

Safety and Hazards

The safety data sheet for DiSBAC10 indicates that it should be stored at -20°C. It is not intended for human or veterinary use.